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CAS No.: 83208-06-4
Cat. No.: B3057631
Get Quote
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2-Phenylpropan-2-ol and its substituted analogues are valuable intermediates in organic
synthesis. The presence of two methyl groups on the phenyl ring, as in 2-(2,4-
Dimethylphenyl)propan-2-ol, can significantly influence the compound's reactivity,
lipophilicity, and metabolic stability. These characteristics make such molecules interesting
building blocks for the development of new pharmaceuticals, agrochemicals, and specialty
materials.

The core structure consists of a tertiary alcohol attached to a dimethyl-substituted phenyl ring.
The specific substitution pattern on the aromatic ring can lead to different isomers (e.g., 2,3-
dimethyl, 2,4-dimethyl, 3,5-dimethyl), each with unique physicochemical properties.

Synthesis of 2-(2,4-Dimethylphenyl)propan-2-ol

The primary and most efficient method for the synthesis of tertiary alcohols like 2-(2,4-
Dimethylphenyl)propan-2-ol is the Grignard reaction. This classic organometallic reaction
involves the nucleophilic addition of a Grignard reagent to a ketone or ester.

Grignard Reaction Pathway
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The synthesis of 2-(2,4-Dimethylphenyl)propan-2-ol can be achieved by reacting a Grignard
reagent prepared from a brominated xylene derivative with acetone. Specifically, 2,4-
dimethylphenylmagnesium bromide would be reacted with acetone to yield the desired product
after an acidic workup.

Experimental Protocol: Synthesis of 2-(2,4-Dimethylphenyl)propan-2-ol via Grignard
Reaction

This protocol details the synthesis of 2-(2,4-Dimethylphenyl)propan-2-ol from 1-bromo-2,4-
dimethylbenzene and acetone.

Materials:

e 1-Bromo-2,4-dimethylbenzene

e Magnesium turnings

e Anhydrous diethyl ether or tetrahydrofuran (THF)

o Acetone, anhydrous

e Saturated aqueous ammonium chloride solution

e Anhydrous sodium sulfate

o Standard laboratory glassware for anhydrous reactions (flame-dried)

Procedure:

o Preparation of the Grignard Reagent:

o In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser,
dropping funnel, and a magnetic stirrer, place magnesium turnings.

o Add a solution of 1-bromo-2,4-dimethylbenzene in anhydrous diethyl ether dropwise from
the dropping funnel. The reaction may need gentle warming to initiate.
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o Once initiated, the reaction should proceed to a gentle reflux. Continue stirring until most
of the magnesium has been consumed.

o Reaction with Acetone:

o Cool the Grignard reagent solution in an ice bath.

o Add a solution of anhydrous acetone in anhydrous diethyl ether dropwise from the
dropping funnel. A white precipitate will likely form.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-2 hours.

o Workup:

o Carefully pour the reaction mixture into a beaker containing crushed ice and a saturated
aqueous solution of ammonium chloride to quench the reaction.

o Transfer the mixture to a separatory funnel and separate the organic layer.

o Extract the aqueous layer with two portions of diethyl ether.

o Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

e Purification:

o Remove the solvent by rotary evaporation.

o The crude product can be purified by vacuum distillation or column chromatography to
yield pure 2-(2,4-Dimethylphenyl)propan-2-ol.

Diagram of the Grignard Reaction Workflow:
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Caption: Synthetic workflow for 2-(2,4-Dimethylphenyl)propan-2-ol via Grignard reaction.

Physicochemical Properties

The physicochemical properties of dimethyl-substituted 2-phenylpropan-2-ol isomers are
influenced by the position of the methyl groups on the phenyl ring. The table below summarizes
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some of these properties. Data for the 2,4-dimethyl isomer is predicted or extrapolated based

on related structures due to limited availability.

2-(2,4-

2-(2,3- ) 2-(4-
. Dimethylphenyl)pr
Property Dimethylphenyl)pr 2-0l Methylphenyl)prop
opan-2-o
opan-2-ol s . an-2-ol
(Predicted)
CAS Number 156744-78-4[1][2] N/A 1197-01-9[3]
Molecular Formula C11H160 C11H160 C10H140
Molecular Weight 164.24 g/mol [1] 164.24 g/mol 150.22 g/mol
N ) ] ] Predicted to be similar
Boiling Point Not readily available ] 64 °C at 0.6 mm Hg|[3]
to other isomers
) ] ] Predicted to be ~0.97
Density Not readily available 0.97 g/mL at 25 °C[3]

g/mL

Refractive Index

Not readily available

Predicted to be ~1.52

1.5185 at 20 °C[3]

Solubility

Insoluble in water;
soluble in organic

solvents

Insoluble in water;
soluble in organic

solvents

Insoluble in water;
soluble in organic

solvents

Applications in Research and Development

While specific applications for 2-(2,4-Dimethylphenyl)propan-2-ol are not widely documented,

the broader class of substituted 2-phenylpropan-2-ols serves as versatile intermediates in

several areas:

e Pharmaceutical Synthesis: The tertiary alcohol moiety can be a key structural element or a

precursor to other functional groups in the synthesis of active pharmaceutical ingredients

(APIs). The dimethyl substitution pattern can be used to fine-tune the pharmacological profile

of a lead compound.

o Agrochemicals: Similar to pharmaceutical applications, these compounds can serve as

building blocks for novel pesticides and herbicides. The lipophilicity imparted by the

dimethylphenyl group can be advantageous for agrochemical formulations. For instance, the
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structurally related 2-phenyl-2-propanol is a known intermediate in the synthesis of some
insecticides[4].

e Fragrance and Flavor Industry: Certain phenylpropanol derivatives are used in the fragrance
industry. While not a primary application for this specific compound, related structures can
possess unique olfactory properties[5].

o Material Science: These molecules can be used as monomers or additives in polymer
synthesis, potentially imparting specific thermal or mechanical properties to the resulting
materials.

Safety and Handling

As with any laboratory chemical, 2-(2,4-Dimethylphenyl)propan-2-ol and its isomers should
be handled with appropriate safety precautions. While a specific Safety Data Sheet (SDS) for
the 2,4-dimethyl isomer is not readily available, general guidelines for handling aromatic
alcohols should be followed.

General Safety Precautions:

e Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves (e.g.,
nitrile), and a lab coat.

» Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

o Fire Safety: These compounds are combustible. Keep away from open flames, sparks, and
other sources of ignition. Use appropriate fire extinguishing media such as carbon dioxide,
dry chemical powder, or alcohol-resistant foam.

» Handling: Avoid contact with skin and eyes. Do not ingest or inhale.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
strong oxidizing agents.

Toxicity Profile (General for Aromatic Alcohols):

o May cause skin and eye irritation.
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o Harmful if swallowed.
e May cause respiratory tract irritation upon inhalation.

Always refer to the specific Safety Data Sheet for the particular isomer being used for detailed
and accurate safety information.

Conclusion

2-(2,4-Dimethylphenyl)propan-2-ol represents a potentially useful, yet not extensively
studied, building block in organic synthesis. Its synthesis is readily achievable through
established methods like the Grignard reaction. While specific data for this isomer is scarce,
the properties and applications of related dimethyl-substituted 2-phenylpropan-2-ols suggest its
potential utility in the development of new molecules in the pharmaceutical, agrochemical, and
material science fields. Further research into the specific properties and reactivity of the 2,4-
dimethyl isomer is warranted to fully explore its synthetic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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